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Compound of Interest

Compound Name: 1,3-Bis(4-bromophenyl)propanone

Cat. No.: B1268880

An In-depth Technical Guide to 1,3-Bis(4-
bromophenyl)propanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,
synthesis, and potential applications of 1,3-Bis(4-bromophenyl)propanone, a halogenated
organic compound of interest in synthetic and medicinal chemistry.

Core Compound Properties

1,3-Bis(4-bromophenyl)propanone, also known as 4,4'-Dibromodibenzyl ketone, is a
symmetrical aromatic ketone. The presence of two bromine atoms on the phenyl rings
significantly influences its chemical reactivity, making it a valuable intermediate in various
organic syntheses.

Data Presentation

The key quantitative data for 1,3-Bis(4-bromophenyl)propanone are summarized in the table
below for easy reference.
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Property Value

Molecular Formula C15H12Br20

Molecular Weight 368.07 g/mol

Appearance White to light yellow powder or crystal
Melting Point 117.0t0 121.0 °C

Boiling Point 427 °C

CAS Number 54523-47-6

Experimental Protocols: Synthesis of 1,3-Bis(4-
bromophenyl)propanone

The synthesis of 1,3-Bis(4-bromophenyl)propanone can be conceptualized as a two-step
process, beginning with the formation of a chalcone precursor followed by its reduction. While a
specific detailed protocol for this exact compound is not readily available in the surveyed
literature, a generalized experimental procedure based on established methodologies for
similar compounds is provided below.

Step 1: Synthesis of 1,3-Bis(4-bromophenyl)prop-2-en-1-one (Chalcone Precursor) via Claisen-
Schmidt Condensation

This reaction involves the base-catalyzed condensation of 4-bromoacetophenone and 4-
bromobenzaldehyde.

Materials and Reagents:

4-Bromoacetophenone

4-Bromobenzaldehyde

Ethanol

Sodium hydroxide (NaOH) solution (e.g., 10%)
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¢ Distilled water

o Standard laboratory glassware (round-bottom flask, stirrer, etc.)

Procedure:

Dissolve equimolar amounts of 4-bromoacetophenone and 4-bromobenzaldehyde in ethanol
in a round-bottom flask equipped with a magnetic stirrer.

e Slowly add the sodium hydroxide solution dropwise to the stirred mixture at room
temperature.

o Continue stirring the reaction mixture for a period of 2-4 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o Upon completion, pour the reaction mixture into cold distilled water to precipitate the crude
chalcone product.

o Collect the precipitate by vacuum filtration and wash it thoroughly with water to remove any
residual base.

o Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the
purified 1,3-bis(4-bromophenyl)prop-2-en-1-one.

Step 2: Reduction of the Chalcone Precursor to 1,3-Bis(4-bromophenyl)propanone

The carbon-carbon double bond of the synthesized chalcone needs to be reduced to yield the
final propanone. Various reduction methods can be employed, such as catalytic hydrogenation.
A modified literature procedure for a similar reduction involves using triethylsilane in the
presence of an acid.[1]

Materials and Reagents:
e 1,3-Bis(4-bromophenyl)prop-2-en-1-one
 Triethylsilane

¢ Trifluoroacetic acid
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e Dichloromethane

e Anhydrous magnesium sulfate

e Hexanes

Procedure:

e Suspend the 1,3-bis(4-bromophenyl)-2-propen-1-one in trifluoroacetic acid.
e Add triethylsilane dropwise to the stirring suspension at 0°C.

 Allow the reaction mixture to slowly warm to room temperature and stir for several hours
(e.g., 18 hours).

« Filter the resulting precipitate and dissolve it in dichloromethane.

e Dry the organic solution over anhydrous magnesium sulfate, filter, and remove the solvent in
vacuo.

e The crude product can be purified by recrystallization from a solvent system like boiling
hexanes to yield 1,3-Bis(4-bromophenyl)propanone.

Mandatory Visualization: Synthetic Workflow

The following diagram illustrates the general two-step synthetic pathway for 1,3-Bis(4-
bromophenyl)propanone.

Click to download full resolution via product page

Caption: General two-step synthesis of 1,3-Bis(4-bromophenyl)propanone.
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Applications in Research and Drug Development

Halogenated compounds, particularly those containing bromine, are of significant interest in
medicinal chemistry and materials science. The bromine atoms in 1,3-Bis(4-
bromophenyl)propanone can serve as reactive handles for further chemical modifications,
such as cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the
construction of more complex molecular architectures.

While specific biological activities for 1,3-Bis(4-bromophenyl)propanone are not extensively
documented, related bromophenyl structures are known to be key intermediates in the
synthesis of various therapeutic agents, including anti-inflammatory drugs. Its structural motif
could be explored as a scaffold in the design of novel bioactive molecules. Furthermore, its
symmetrical diarylketone structure is a feature found in various photoinitiators and functional
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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